1-Sulfooxymethylpyrene
1-Sulfooxymethylpyrene
Brand Name:
Vulcanchem
CAS No.:
130965-73-0
VCID:
VC21204266
InChI:
InChI=1S/C17H12O4S/c18-22(19,20)21-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10H2,(H,18,19,20)
SMILES:
C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O
Molecular Formula:
C17H12O4S
Molecular Weight:
312.3 g/mol
1-Sulfooxymethylpyrene
CAS No.: 130965-73-0
Cat. No.: VC21204266
Molecular Formula: C17H12O4S
Molecular Weight: 312.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 130965-73-0 |
|---|---|
| Molecular Formula | C17H12O4S |
| Molecular Weight | 312.3 g/mol |
| IUPAC Name | pyren-1-ylmethyl hydrogen sulfate |
| Standard InChI | InChI=1S/C17H12O4S/c18-22(19,20)21-10-14-7-6-13-5-4-11-2-1-3-12-8-9-15(14)17(13)16(11)12/h1-9H,10H2,(H,18,19,20) |
| Standard InChI Key | JEHJDOIFMGNIQI-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O |
| Canonical SMILES | C1=CC2=C3C(=C1)C=CC4=C(C=CC(=C43)C=C2)COS(=O)(=O)O |
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